(E)-3-(5-fluoro-2-methylanilino)-1-[3-(3-methoxyphenyl)-2,1-benzisoxazol-5-yl]-2-propen-1-one

• IUPAC Name: (E)-3-(5-fluoro-2-methylanilino)-1-[3-(3-methoxyphenyl)-2,1-benzoxazol-5-yl]prop-2-en-1-one
• InChI: InChI=1S/C24H19FN2O3/c1-15-6-8-18(25)14-22(15)26-11-10-23(28)16-7-9-21-20(13-16)24(30-27-21)17-4-3-5-19(12-17)29-2/h3-14,26H,1-2H3/b11-10+
• InChI Key: GWPBKCWCNQKDQD-ZHACJKMWSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC=CC(=O)C2=CC3=C(ON=C3C=C2)C4=CC(=CC=C4)OC
• Isomeric SMILES: CC1=C(C=C(C=C1)F)N/C=C/C(=O)C2=CC3=C(ON=C3C=C2)C4=CC(=CC=C4)OC
• Molecular Formula: C24H19FN2O3
• Molecular Weight: 402.4 g/mol

Description

(E)-3-(5-fluoro-2-methylanilino)-1-[3-(3-methoxyphenyl)-2,1-benzisoxazol-5-yl]-2-propen-1-one is a useful research compound. Its molecular formula is C24H19FN2O3 and its molecular weight is 402.425. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Imaging

(E)-3-(5-fluoro-2-methylanilino)-1-[3-(3-methoxyphenyl)-2,1-benzisoxazol-5-yl]-2-propen-1-one has applications in imaging cerebral β-amyloid plaques in Alzheimer's disease. Radiofluoro-pegylated phenylbenzoxazole derivatives, which share a similar structural motif, have been synthesized and evaluated as probes for PET imaging of these plaques. These derivatives displayed high affinity for β-amyloid aggregates and showed potential as useful PET agents for detecting these plaques in the living human brain (Cui et al., 2012).

Microbial Activity

Derivatives of this compound have been studied for their antimicrobial properties. Compounds carrying fluoro, bromo, methoxy, nitro, methyl, and chloro groups on the benzene ring were synthesized and assayed for in vitro antimicrobial activity against various microorganisms. These compounds exhibited potent activity, often surpassing that of reference drugs (Liaras et al., 2011).

Cancer Therapy

Fluorinated benzothiazole analogues, closely related to this compound, have shown significant potential in cancer therapy. These compounds have demonstrated potent cytotoxicity in vitro against certain cancer cell lines, with a focus on breast cancer cells. Some of these compounds have been targeted for further pharmaceutical and preclinical development due to their promising antitumor specificity (Hutchinson et al., 2001).

Prostate Cancer Cell Proliferation

Compounds structurally similar to this compound have been evaluated for their effects on human prostate cancer cell proliferation. Studies have indicated that these compounds can influence the regulation of prostate cancer cell proliferation, highlighting their potential therapeutic application in the treatment of prostate cancer (Parihar et al., 2003).